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Compound of Interest

Compound Name: CCK (26-31) (non-sulfated)
CAS No.: 89911-64-8
Cat. No.: B1496556

Product Focus: CCK 26-31 (Sulfated & Non-Sulfated) Sequence: Ac-Asp-Tyr(zSOsH)-Met-Gly-
Trp-Met-NH2 Primary Challenges: Methionine Oxidation, Hydrophobic Aggregation, Sulfate
Hydrolysis (Sulfated form only).

Technical Profile & Solubility Logic

Understanding the chemical behavior of CCK 26-31 is the first step to preventing experimental
failure. This peptide is not inert; it is a reactive sequence that requires specific handling to
maintain bioactivity.
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Parameter Technical Detail Experimental Implication
Prone to
-sheet stacking and
Hydrophobicity High (Trp, Tyr, 2x Met)

precipitation in aqueous
buffers if charge repulsion is

insufficient.

Redox Potential

High Sensitivity (2x Met, 1x
Trp)

Critical Risk: Methionine is
easily oxidized to Met-
Sulfoxide, increasing polarity
but destroying biological
affinity. Avoid old DMSO.

Isoelectric Point (pl)

~3.8 - 4.2 (Acidic)

Solubility is lowest at pH 4.0.
Target pH > 7.0 for optimal
charge repulsion (Asp

deprotonation).

Lability (Sulfated)

Tyr-O-Sulfate bond

Acid Labile. Exposure to acidic
conditions (TFA, Acetic Acid,
pH < 5) will hydrolyze the
sulfate group, rendering the

peptide inactive.

Reconstitution Protocol (The "Golden Path")

Objective: Solubilize CCK 26-31 while preventing oxidative aggregation and preserving the

sulfate group (if present).

Step-by-Step Workflow

» Equilibration: Allow the lyophilized vial to warm to room temperature (20-25°C) for at least

30 minutes before opening.

o Reason: Opening a cold vial causes moisture condensation, which accelerates hydrolysis

and aggregation.
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» Pellet Consolidation: Centrifuge the vial at 10,000 x g for 2 minutes.

o Reason: Lyophilized powder is electrostatic and may cling to the cap; this ensures full
recovery.

e Primary Solubilization (Stock Solution):
o For Sulfated CCK 26-31: Add 1% Ammonium Hydroxide (NH4OH) or PBS (pH 7.4).
» Warning:NEVER use TFA or Acetic Acid; it will cleave the sulfate group [1].
o For Non-Sulfated CCK 26-31: Sterile Distilled Water or 1% NH4OH.

o Target Concentration: 1-2 mg/mL. Avoid higher concentrations to minimize intermolecular
stacking.

e Dissolution Enhancement:
o Vortex gently for 10 seconds.
o If particles persist, sonicate in an ultrasonic water bath for 15-30 seconds.

o Note: Brief sonication breaks non-covalent hydrophobic aggregates without damaging the
peptide bond.

 Clarification: Inspect solution against a dark background. It must be optically clear.

Visual Workflow: Reconstitution Decision Tree
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Caption: Decision logic for solubilizing CCK 26-31, highlighting the critical avoidance of acid for
the sulfated variant to prevent degradation.

Troubleshooting & FAQs

Q1: My peptide solution turned cloudy after 24 hours at
4°C. Can | still use it?

Status:High Risk. Diagnosis: This indicates amyloid-like aggregation. CCK fragments
containing Trp and Phe/Tyr are known to form

-sheet fibrils over time [2]. Remedy:

o Attempt to reverse aggregation by sonicating for 60 seconds.
o If cloudiness persists, the aggregates are irreversible fibrils. Discard the solution.

e Prevention: Store stock solutions at -80°C immediately after preparation. Do not store at 4°C
for >12 hours.

Q2: Why did the biological activity of my CCK 26-31
drop significantly despite the solution remaining clear?

Status:Chemical Degradation. Diagnosis: Likely Methionine Oxidation. The sequence contains
two Methionine residues.[1] Oxidation converts Met to Met-Sulfoxide, which is more polar
(keeps solution clear) but sterically hinders receptor binding [3]. Root Cause:

Use of old DMSO (which accumulates peroxides).

Exposure to air without degassing buffers. Solution:

Avoid DMSO.[2] Use degassed aqueous buffers (PBS/Water).

If organic solvent is needed, use Acetonitrile (ACN) instead of DMSO.

Add a reducing agent like DTT (if compatible with your assay) or flush vials with
Argon/Nitrogen.
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Q3: Can | use TFA to dissolve the peptide?

Answer:
e For Non-Sulfated: Yes, but unnecessary as it is soluble in water.

e For Sulfated:ABSOLUTELY NOT. The sulfate ester on Tyrosine is acid-labile. Exposure to
TFA will hydrolyze the sulfate, converting your expensive sulfated CCK into the less active
non-sulfated form within minutes [1]. Always maintain pH

7.0.

Aggregation vs. Oxidation Pathways[1]

The following diagram illustrates the two distinct degradation pathways for CCK 26-31. Users
must distinguish between physical aggregation (cloudiness) and chemical oxidation (loss of
activity).
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Caption: Dual degradation pathways: Methionine oxidation (chemical) leads to inactive soluble

species, while hydrophobic stacking (physical) leads to insoluble fibrils.

Storage & Handling Summary

Condition

Recommendation

Rationale

Lyophilized Powder

-20°C or -80°C

Desiccated storage prevents
hydrolysis. Stable for 1-2

years.

Reconstituted Stock

-80°C (Single Aliguots)

Prevents slow aggregation and
oxidation. Avoid freeze-thaw

cycles.

Working Solution

Prepare Fresh

CCK fragments degrade

rapidly in dilute solution at RT.

Container

Polypropylene (Low-Bind)

Prevents adsorption of the
hydrophobic peptide to tube

walls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cpcscientific.com [cpcscientific.com]

2. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]

3. Publications in Journals [biochem.mpg.de]

 To cite this document: BenchChem. [Technical Support Center. CCK 26-31 Stability &
Solubilization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1496556#minimizing-peptide-aggregation-in-cck-26-
31-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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